Cas no 215108-36-4 (Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-)
215108-36-4 structure
Product Name:Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
CAS No:215108-36-4
MF:C13H16ClN5O3
MW:325.750841140747
CID:1401524
PubChem ID:493439
Update Time:2025-04-20
Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
- (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
- CHEMBL1790739
- (2R,3S,5R)-5-(2-Chloro-6-(cyclopropylamino)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
- 215108-36-4
- DTXSID00333244
- (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)tetrahydrofuran-3-ol
- 5-(2-Chloro-6-cyclopropylamino-purin-9-yl)-2-hydroxymethyl-tetrahydro-furan-3-ol
- BDBM50369635
-
- Inchi: 1S/C13H16ClN5O3/c14-13-17-11(16-6-1-2-6)10-12(18-13)19(5-15-10)9-3-7(21)8(4-20)22-9/h5-9,20-21H,1-4H2,(H,16,17,18)/t7-,8+,9+/m0/s1
- InChI Key: YJMBVALXDOYQIL-DJLDLDEBSA-N
- SMILES: ClC1=NC(=C2C(=N1)N(C=N2)[C@H]1C[C@@H]([C@@H](CO)O1)O)NC1CC1
Computed Properties
- Exact Mass: 325.09438
- Monoisotopic Mass: 325.0941671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.32
Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
215108-36-4 (Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-) Related Products
- 149007-83-0(Adenosine, 2-chloro-N-cyclopropyl-)
- 835900-50-0(Adenosine, 8-chloro-N-cyclopropyl-)
- 37739-05-2(2-Chloro-N6-cyclopentyl Adenosine)
- 215108-40-0(Adenosine, 2-chloro-N-cycloheptyl-2'-deoxy-)
- 500342-63-2(2-Furanmethanol,5-[2-chloro-6-(cyclopropylamino)-9H-purin-9-yl]tetrahydro-, (2S,5R)-)
- 215108-37-5(Adenosine, N-cyclopropyl-2'-deoxy-)
- 146196-08-9(Adenosine, 2-chloro-2'-deoxy-N-methyl-)
- 16789-57-4(Adenine,2-chloro-N-methyl-9-b-D-ribopyranosyl- (8CI))
- 13406-50-3(Adenosine, 2-chloro-N-methyl-)
- 205171-12-6(2'-MECCPA)
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